Cas no 503827-45-0 (2,4-Thiazolidinedione, 5-(3-quinolinylmethylene)-)

• Product Name: 2,4-Thiazolidinedione, 5-(3-quinolinylmethylene)-
• CAS No: 503827-45-0
• MF: C₁₃H₈N₂O₂S
• MW: 256.279821395874
• CID: 1566222
• PubChem ID: 76545896
• Update Time: 2025-04-21

2,4-Thiazolidinedione, 5-(3-quinolinylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-(3-quinolinylmethylene)-
• SCHEMBL1249857
• 5-(3-Quinolinylmethylene)-2,4-thiazolidinedione
• 503827-45-0
• DB-185280

• Inchi： 1S/C13H8N2O2S/c16-12-11(18-13(17)15-12)6-8-5-9-3-1-2-4-10(9)14-7-8/h1-7H,(H,15,16,17)
• InChI Key： GCEDGPIRNNEFQW-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1=CN=C2C=CC=CC2=C1)=O)=O

Computed Properties

• Exact Mass: 256.03074
• Monoisotopic Mass: 256.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• PSA: 59.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives